Cas no 61172-28-9 (3-(3,5-dimethylphenyl)propanal)

• Product Name: 3-(3,5-dimethylphenyl)propanal
• CAS No: 61172-28-9
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 832751
• PubChem ID: 20656826
• Update Time: 2025-10-05

3-(3,5-dimethylphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3,5-dimethyl-
• LogP
• 3-(3,5-Dimethylphenyl)propanal
• 3,5-DIMETHYL-BENZENEPROPANAL
• 3-(3,5-dimethylphenyl)propanal

• Inchi： 1S/C11H14O/c1-9-6-10(2)8-11(7-9)4-3-5-12/h5-8H,3-4H2,1-2H3
• InChI Key： FKWSZJVGBVPUKV-UHFFFAOYSA-N
• SMILES： O=CCCC1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 162.10452
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.962
• Boiling Point: 244.3°C at 760 mmHg
• Flash Point: 110°C
• Refractive Index: 1.508
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes